Cas no 2229397-84-4 (5-(2-Azidoethyl)-1,2,3-trifluorobenzene)

• Product Name: 5-(2-Azidoethyl)-1,2,3-trifluorobenzene
• CAS No: 2229397-84-4
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 5778846
• PubChem ID: 149971811
• Update Time: 2025-06-07

5-(2-Azidoethyl)-1,2,3-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1824533
• 2229397-84-4
• 5-(2-azidoethyl)-1,2,3-trifluorobenzene
• 5-(2-Azidoethyl)-1,2,3-trifluorobenzene

• Inchi： 1S/C8H6F3N3/c9-6-3-5(1-2-13-14-12)4-7(10)8(6)11/h3-4H,1-2H2
• InChI Key： CVKDHVOUKCRLKC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCN=[N+]=[N-])F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 5-(2-Azidoethyl)-1,2,3-trifluorobenzene

5-(2-Azidoethyl)-1,2,3-trifluorobenzene: An Overview of a Versatile Compound (CAS No. 2229397-84-4)

5-(2-Azidoethyl)-1,2,3-trifluorobenzene (CAS No. 2229397-84-4) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound combines the reactivity of the azide group with the electronic and steric properties of the trifluoromethylated benzene ring, making it a valuable building block for a wide range of applications.

The structure of 5-(2-Azidoethyl)-1,2,3-trifluorobenzene consists of a benzene ring substituted with three fluorine atoms at the 1, 2, and 3 positions, and an azidoethyl group at the 5 position. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the compound. The azide group, on the other hand, is highly reactive and can participate in various chemical transformations such as click chemistry reactions.

In recent years, 5-(2-Azidoethyl)-1,2,3-trifluorobenzene has been extensively studied for its potential applications in medicinal chemistry. The trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug molecules, while the azide group can be used for bioconjugation and labeling purposes. For instance, a study published in Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel anticancer agents. The researchers demonstrated that the trifluoromethylated benzene ring improved the cellular uptake and efficacy of the final drug candidates.

Beyond medicinal chemistry, 5-(2-Azidoethyl)-1,2,3-trifluorobenzene has also found applications in materials science. The unique combination of fluorine atoms and azide groups makes it an attractive candidate for the development of functional materials with enhanced properties. A recent study in Advanced Materials explored the use of this compound in the synthesis of fluorescent probes for biological imaging. The researchers found that the trifluoromethyl groups enhanced the photostability and brightness of the probes, while the azide group facilitated their conjugation to biomolecules.

The synthesis of 5-(2-Azidoethyl)-1,2,3-trifluorobenzene typically involves several steps. One common approach is to start with 1,2,3-trifluorobenzene and introduce an azidoethyl group through a series of reactions including nucleophilic substitution and azidation. The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 5-(2-Azidoethyl)-1,2,3-trifluorobenzene

In conclusion, 5-(2-Azidoethyl)-1,2,3-trifluorobenzene2229397-84-4) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of trifluoromethyl groups and an azide moiety provides valuable opportunities for developing novel drugs and functional materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.